1H-Indole-6-carbonitrile

• IUPAC Name: 1H-indole-6-carbonitrile
• InChI: InChI=1S/C9H6N2/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5,11H
• InChI Key: SZSZDBFJCQKTRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CN2)C#N
• Molecular Formula: C9H6N2
• DSSTOX Substance ID: DTXSID00166478
• Molecular Weight: 142.16 g/mol
• CAS RN: 15861-36-6

Description

1H-Indole-6-carbonitrile is a chemical compound with the empirical formula C9H6N2. It has a molecular weight of 142.16. The IUPAC name for this compound is 1H-indole-6-carbonitrile.

Molecular Structure Analysis

The InChI code for 1H-Indole-6-carbonitrile is 1S/C9H6N2/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5,11H. This indicates the specific arrangement of atoms in the molecule.

Chemical Reactions Analysis

Indoles, including 1H-Indole-6-carbonitrile, are versatile and common nitrogen-based heterocyclic scaffolds frequently used in the synthesis of various organic compounds. They are important in the synthesis of complex heterocyclic scaffolds.

Physical And Chemical Properties Analysis

1H-Indole-6-carbonitrile has a boiling point of 128-132°C and a density of 0.798 g/mL at 25°C. It is a solid at room temperature.

Scientific Research Applications

Vibrational Characteristics Study

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Infrared Probe

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Electrochemical Copolymerization

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Electrochromic Device Construction

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Synthesis of Organic Compounds

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Safety and Hazards

1H-Indole-6-carbonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Indole derivatives, including 1H-Indole-6-carbonitrile, have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. The synthesis of new highly functionalized 1H-Indole-2-carbonitriles has been discussed in recent studies.

Mechanism of Action

Target of Action

6-Cyanoindole, also known as 6-Indolecarbonitrile or 1H-Indole-6-carbonitrile, is a biochemical reagent . It is used as a biological material or organic compound for life science related research . .

Biochemical Pathways

The fluorescence properties of n-cyanoindole fluorescent probes, including 6-Cyanoindole, are sensitive to the microenvironment, making them potential reporters of protein conformation and hydration . The fluorescence intensity of 6-Cyanoindole is quenched when exposed to water solvent . .

Action Environment

The action of 6-Cyanoindole is influenced by environmental factors. For instance, the fluorescence intensity of 6-Cyanoindole is quenched when exposed to water solvent . This suggests that the compound’s action, efficacy, and stability may be influenced by the presence of water and potentially other environmental factors.

Synthesis routes and methods I

Procedure details

2-Chloro-1-methylpyridium iodide (1.316 g) was added to a solution of 1H-indole-6-carbaldehyde oxime (D11) (750 mg) in dry THF (80 mL) at RT. After stirring for 10 min, triethylamine (2.284 mL) was added to the reaction mixture. The reaction mixture was heated to 50° C. and stirred at 50° C. for 3.5 hours, then left overnight with stirring at RT. The mixture was heated to refluxed for 5 hours. The solvent was evaporated. The residue was dissolved in EtOAc (100 mL) and water (100 mL) was added. The organic fraction was separated. The organic fraction was dried over anhydrous magnesium sulfate. The dried solution was concentrated to afford 1H-indole-6-carbonitrile (D12) as a brown solid (680 mg). δH (DMSO-d6, 400 MHz): 6.60 (1H, m), 7.32 (1H, dd), 7.68 (1H, m), 7.72 (1H, d), 7.88 (1H, m), 11.68 (1H, br s). MS (ES): C9H6N2 requires 142; found 141.0 (M−H+).

Synthesis routes and methods II

Procedure details

4-(2-Dimethylamino-vinyl)-3-nitro-benzonitrile (28.5 g, 131 mmol) was dissolved in MeOH (850 mL) and hydrogenated over 10% Pd/C (6.0 g) at 60 psi for 1.5 h at room temperature. The reaction was filtered over celite and evaporated in vacuo. The residue was partitioned between 5% aqueous HCl solution and Et2O (2×200 mL) and the combined organic extract was washed with brine, dried over sodium sulfate, filtered, and concentrated in vacuo to give 6-cyano-1H-indole (13.5 g, 72%) as a light brown solid. 1H NMR (400 MHz, DMSO-d6) 11.7 (1H, br s), 7.89 (1H, s), 7.72 (1H, d, J=8.2 Hz), 7.65 (1H, m), 7.32 (1H, m), 6.59 (1H, m); MS m/e 141 (M−H)−. Anal calcd. for C9H6N2.0.10 H2O: C, 75.09; H, 4.34; N, 19.46. Found: C, 74.92; H, 4.29; N, 19.34.